Cas no 109036-85-3 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-)

1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)- structure
109036-85-3 structure
Product Name:1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-
CAS No:109036-85-3
MF:C17H24N4O
MW:300.398663520813
CID:141866
PubChem ID:3065829
Update Time:2025-04-19

1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-
    • N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-(4-methylpyrimidin-2-yl)ethane-1,2-diamine
    • 109036-85-3
    • 4-25-00-02156 (Beilstein Handbook Reference)
    • BRN 0300698
    • Pyrimidine, 2-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-4-methyl-
    • 2-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)-4-methylpyrimidine
    • DTXSID50148805
    • Inchi: 1S/C17H24N4O/c1-14-9-10-18-17(19-14)21(12-11-20(2)3)13-15-5-7-16(22-4)8-6-15/h5-10H,11-13H2,1-4H3
    • InChI Key: YSQHRUDCGQECDO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN(C1N=CC=C(C)N=1)CCN(C)C

Computed Properties

  • Exact Mass: 300.19522
  • Monoisotopic Mass: 300.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.105
  • Boiling Point: 455.5°C at 760 mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.579
  • PSA: 41.49
  • LogP: 2.36180
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